Cas no 57432-62-9 (L-5-Hydroxytryptophan ethyl ester hydrochloride)

• Product Name: L-5-Hydroxytryptophan ethyl ester hydrochloride
• CAS No: 57432-62-9
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• MDL: MFCD00038994
• CID: 1056003
• PubChem ID: 24802217
• Update Time: 2025-08-02

L-5-Hydroxytryptophan ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoate hydrochloride
• 5-Hydroxy-L-tryptophan ethyl ester hydrochloride
• ethyl (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoate,hydrochloride
• L-5-HYDROXYTRYPTOPHAN ETHYL ESTER HYDROCHLORIDE
• BS-28960
• L-5-Hydroxytryptophan ethyl ester, HCl
• AKOS015999217
• CS-0453852
• MFCD00038994
• 5-Hydroxy-L-tryptophan ethyl ester HCl
• H-8338
• F79613
• ZPSOVZKVIHRWEL-MERQFXBCSA-N
• ethyl 5-hydroxy-L-tryptophanate hydrochloride
• L-2-Amino-3-(5-hydroxyindolyl)propionic acid ethyl ester hydrochloride
• SCHEMBL818357
• Ethyl (S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoate hydrochloride
• Ethyl 5-hydroxy-L-tryptophanate--hydrogen chloride (1/1)
• ethyl (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoate;hydrochloride
• ETHYL (2S)-2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)PROPANOATE HYDROCHLORIDE
• 5-Hydroxytryptophan ethyl ester hydrochloride
• 5-Hydroxy-L-tryptophan ethyl ester hydrochloride (H-L-Trp(5-OH)-OEt.HCl)
• 57432-62-9
• DTXSID30647381
• L-5-Hydroxytryptophan ethyl ester hydrochloride

• MDL： MFCD00038994
• Inchi： 1S/C13H16N2O3.ClH/c1-2-18-13(17)11(14)5-8-7-15-12-4-3-9(16)6-10(8)12;/h3-4,6-7,11,15-16H,2,5,14H2,1H3;1H/t11-;/m0./s1
• InChI Key： ZPSOVZKVIHRWEL-MERQFXBCSA-N
• SMILES： Cl.O(CC)C([C@H](CC1=CNC2C=CC(=CC1=2)O)N)=O

Computed Properties

• Exact Mass: 284.09300
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.34000
• LogP: 2.80870

L-5-Hydroxytryptophan ethyl ester hydrochloride Security Information

• Safety Instruction： S24/25

Additional information on L-5-Hydroxytryptophan ethyl ester hydrochloride

Comprehensive Overview of L-5-Hydroxytryptophan ethyl ester hydrochloride (CAS No. 57432-62-9): Properties, Applications, and Research Insights

L-5-Hydroxytryptophan ethyl ester hydrochloride (CAS No. 57432-62-9) is a chemically modified derivative of L-5-HTP (L-5-hydroxytryptophan), a naturally occurring amino acid precursor to serotonin. This esterified form, combined with hydrochloric acid, enhances solubility and bioavailability, making it a subject of interest in pharmaceutical and nutraceutical research. The compound's unique structure—featuring an ethyl ester group and hydrochloride salt—optimizes its stability for formulation in dietary supplements and experimental therapeutics.

In recent years, the demand for serotonin-boosting compounds has surged due to growing awareness of mental wellness and cognitive health. L-5-Hydroxytryptophan ethyl ester hydrochloride is frequently discussed alongside trending topics like mood regulation, sleep quality improvement, and natural nootropics. Researchers and consumers alike search for terms such as "L-5-HTP benefits," "serotonin precursor supplements," and "bioavailability of tryptophan derivatives," reflecting its relevance in holistic health circles.

From a biochemical perspective, L-5-Hydroxytryptophan ethyl ester hydrochloride acts as an intermediate in serotonin synthesis. Unlike its parent compound L-5-HTP, the ethyl ester modification may facilitate faster absorption across the blood-brain barrier, a feature explored in studies targeting neurotransmitter imbalances. Its hydrochloride form further ensures compatibility with oral delivery systems, addressing common challenges like pH sensitivity in gut absorption.

The compound's applications extend to nutraceutical formulations, where it is often compared to alternatives like tryptophan or 5-HTP free base. Users frequently inquire about "best serotonin supplements" or "L-5-HTP vs. SSRI," highlighting public interest in non-pharmaceutical approaches to mental health. Rigorous studies are ongoing to evaluate its efficacy in supporting emotional balance and stress resilience, though regulatory approvals vary by region.

Quality and sourcing are critical for CAS No. 57432-62-9, as impurities can affect therapeutic outcomes. Analytical techniques like HPLC and mass spectrometry are employed to verify purity, a point emphasized in forums discussing "how to identify pure L-5-HTP derivatives." Manufacturers prioritize GMP-certified synthesis to meet safety standards for human consumption.

Innovations in delivery systems, such as liposomal encapsulation or nanoparticle carriers, are being tested to enhance the performance of L-5-Hydroxytryptophan ethyl ester hydrochloride. These advancements align with the broader trend toward personalized nutrition and precision supplementation, addressing individual metabolic differences.

In summary, L-5-Hydroxytryptophan ethyl ester hydrochloride represents a promising intersection of neuroscience and nutraceutical science. Its potential to support mood and cognitive function—coupled with ongoing research into optimized formulations—positions it as a compound of enduring relevance in both academic and consumer-driven contexts.